Cas no 2732245-15-5 ((2-Tert-butylfuran-3-yl)methanol)

• Product Name: (2-Tert-butylfuran-3-yl)methanol
• CAS No: 2732245-15-5
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 6435647
• PubChem ID: 91508975
• Update Time: 2025-05-24

(2-Tert-butylfuran-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• EN300-37136986
• 2732245-15-5
• (2-tert-butylfuran-3-yl)methanol
• (2-Tert-butylfuran-3-yl)methanol

• Inchi： 1S/C9H14O2/c1-9(2,3)8-7(6-10)4-5-11-8/h4-5,10H,6H2,1-3H3
• InChI Key： HFQMXXBQVRNMKB-UHFFFAOYSA-N
• SMILES： O1C=CC(CO)=C1C(C)(C)C

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (2-Tert-butylfuran-3-yl)methanol

Comprehensive Overview of (2-Tert-butylfuran-3-yl)methanol (CAS No. 2732245-15-5): Properties, Applications, and Industry Insights

(2-Tert-butylfuran-3-yl)methanol (CAS No. 2732245-15-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique furan-based structure and functional hydroxyl group. This compound, characterized by its tert-butyl substitution, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, flavor and fragrance formulations, and material science applications.

The molecular structure of (2-Tert-butylfuran-3-yl)methanol features a furan ring substituted at the 2-position with a tert-butyl group and a hydroxymethyl group at the 3-position. This configuration contributes to its lipophilic properties and steric hindrance, which are critical for its performance in catalytic reactions and as a building block for more complex molecules. Recent studies highlight its role in developing bioactive compounds, particularly in the design of antimicrobial agents and enzyme inhibitors.

In the context of green chemistry, (2-Tert-butylfuran-3-yl)methanol aligns with the growing demand for sustainable synthetic routes. Its furan core, derived from biomass resources, positions it as an attractive alternative to petroleum-based intermediates. Industry trends show a rising interest in renewable feedstock utilization, and this compound's potential in biodegradable polymers and eco-friendly solvents is under active investigation.

Analytical techniques such as NMR spectroscopy, HPLC-MS, and FT-IR are routinely employed to characterize 2732245-15-5. These methods confirm its high purity (>98%) and validate its suitability for GMP-compliant synthesis. Storage recommendations typically include protection from light sensitivity and moisture, with optimal stability observed at temperatures below -20°C in inert atmospheres.

The commercial availability of (2-Tert-butylfuran-3-yl)methanol through specialized chemical suppliers has expanded its accessibility for research institutions. Patent literature reveals its incorporation in heterocyclic compound libraries for high-throughput screening, particularly in oncology research and CNS drug development. Its structure-activity relationships are being mapped against various biological targets, with preliminary data suggesting promising pharmacophore features.

From a regulatory perspective, CAS 2732245-15-5 currently falls outside major chemical restriction lists, though proper laboratory safety protocols should always be followed. The compound's LD50 values and ecotoxicological profile remain areas of ongoing study, with current handling guidelines emphasizing standard PPE requirements for organic synthesis work.

Future research directions for (2-Tert-butylfuran-3-yl)methanol include exploring its chiral derivatives for asymmetric synthesis and investigating its coordination chemistry with transition metals. The compound's versatility continues to inspire innovation across multiple disciplines, from medicinal chemistry to advanced material design, solidifying its position as a noteworthy chemical entity in contemporary scientific exploration.